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The dose-limiting toxicities for irinotecan are primarily driven by the levels of its active metabolite, SN-38.

The key DLTs are [1] [2]:

e Myelosuppression (specifically, neutropenia)
¢ Diarrhea (both early and late onset)

A critical factor influencing these toxicities is the patient's UGT1A1 genotype, which affects the metabolism
and detoxification of SN-38 [1] [2]. The relationship between irinotecan's metabolism and its toxicities can

be visualized in the following pathway:
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Detailed Mechanisms of Toxicity

The following table breaks down the specific mechanisms behind irinotecan's primary toxicities [1]:

Toxicity Type Underlying Mechanism Contributing Factors

| Diarrhea (Late-onset) | High concentrations of active SN-38 in the intestinal lumen destroy epithelial cells.
| * Low glucuronidation rate in intestines. ¢ Reactivation of SN-38G back to SN-38 by bacterial beta-
glucuronidases in the gut. | | Myelosuppression (Neutropenia) | Directly related to the systemic plasma

concentration of the cytotoxic SN-38. | High systemic exposure to SN-38 due to reduced detoxification. |
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Pharmacogenomics and Dosing Implications

The UGT1A1 genotype is a critical factor for personalized dosing. The table below summarizes the impact

of different metabolizer statuses, which can inform clinical trial design and dosing strategies [1] [2]:

UGT1Al1 Genotype Enzyme . . . .

o Toxicity Risk & Dosing Recommendation
Phenotype Example Activity
Poor Metabolizer  28/28 or 28/6  Severely Substantially increased risk of severe
(PM) Decreased neutropenia and diarrhea. Dose reduction

strongly recommended.

Intermediate 1/28 or 1/6 Moderately Increased risk of severe toxicity. A 15% dose
Metabolizer (IM) Decreased reduction should be considered.
Normal 1/1 Normal Standard risk. Can tolerate standard dosing
Metabolizer (NM) regimens.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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